Cas no 1350637-16-9 (4-Ethoxy-2,3,5,6-tetrafluorostyrene)

• Product Name: 4-Ethoxy-2,3,5,6-tetrafluorostyrene
• CAS No: 1350637-16-9
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 1237404
• PubChem ID: 56587772
• Update Time: 2025-05-24

4-Ethoxy-2,3,5,6-tetrafluorostyrene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2,3,5,6-tetrafluoro-4-vinylbenzene
• 1-ethenyl-4-ethoxy-2,3,5,6-tetrafluorobenzene
• 1350637-16-9
• AKOS007930407
• 4-Ethoxy-2,3,5,6-tetrafluorostyrene

• Inchi： 1S/C10H8F4O/c1-3-5-6(11)8(13)10(15-4-2)9(14)7(5)12/h3H,1,4H2,2H3
• InChI Key： SGYVBOSDDZGVSH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C)C(=C(C=1OCC)F)F)F

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Ethoxy-2,3,5,6-tetrafluorostyrene

Comprehensive Overview of 4-Ethoxy-2,3,5,6-tetrafluorostyrene (CAS No. 1350637-16-9)

4-Ethoxy-2,3,5,6-tetrafluorostyrene (CAS No. 1350637-16-9) is a fluorinated styrene derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials and pharmaceuticals. This compound belongs to the family of fluorinated styrenes, which are known for their exceptional stability, reactivity, and versatility in synthetic chemistry. The presence of four fluorine atoms and an ethoxy group in its structure makes it a valuable intermediate for designing high-performance polymers, agrochemicals, and specialty chemicals.

The growing interest in 4-Ethoxy-2,3,5,6-tetrafluorostyrene is partly driven by the increasing demand for fluorinated compounds in industries such as electronics, coatings, and biomedical research. Fluorinated compounds are often sought after for their ability to enhance thermal stability, chemical resistance, and hydrophobic properties. Researchers and manufacturers are actively exploring the potential of this compound in developing next-generation materials, including low-dielectric-constant polymers for semiconductor devices and high-performance adhesives.

One of the most frequently asked questions about 4-Ethoxy-2,3,5,6-tetrafluorostyrene is its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the fluorination of styrene derivatives followed by ethoxylation. Advanced techniques such as flow chemistry and catalyzed reactions have been employed to improve yield and purity. Its characterization is often performed using NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with industry standards.

In the context of sustainability and green chemistry, 4-Ethoxy-2,3,5,6-tetrafluorostyrene has also been a topic of discussion. With the global push toward environmentally friendly manufacturing processes, researchers are investigating ways to reduce the environmental footprint of fluorinated compound production. Innovations such as solvent-free synthesis and catalytic recycling are being explored to make the production of this compound more sustainable.

Another area of interest is the application of 4-Ethoxy-2,3,5,6-tetrafluorostyrene in pharmaceutical intermediates. Fluorinated compounds are increasingly used in drug development due to their ability to improve bioavailability and metabolic stability. This compound, in particular, has shown promise in the synthesis of fluoroaromatic drugs, which are used to treat a variety of medical conditions. Its unique structure allows for precise modifications, enabling the creation of targeted therapeutics.

From a commercial perspective, the market for 4-Ethoxy-2,3,5,6-tetrafluorostyrene is expected to grow steadily, driven by its expanding applications and the rising demand for high-value fluorochemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Quality control and regulatory compliance remain critical factors, ensuring that the compound meets the stringent requirements of end-users.

In summary, 4-Ethoxy-2,3,5,6-tetrafluorostyrene (CAS No. 1350637-16-9) is a versatile and highly functional compound with broad applications across multiple industries. Its unique properties, combined with ongoing advancements in synthesis and application, position it as a key player in the future of fluorinated chemistry. As research continues to uncover new uses and improve production methods, this compound is likely to remain at the forefront of innovation in materials science and pharmaceuticals.